Donitriptan hydrochloride
Donitriptan hydrochloride
Brand Name:
Vulcanchem
CAS No.:
170911-68-9
VCID:
VC21149351
InChI:
InChI=1S/C23H25N5O2.ClH/c24-8-7-18-15-26-22-6-5-20(13-21(18)22)30-16-23(29)28-11-9-27(10-12-28)19-3-1-17(14-25)2-4-19;/h1-6,13,15,26H,7-12,16,24H2;1H
SMILES:
C1CN(CCN1C2=CC=C(C=C2)C#N)C(=O)COC3=CC4=C(C=C3)NC=C4CCN.Cl
Molecular Formula:
C23H26ClN5O2
Molecular Weight:
439.9 g/mol
Donitriptan hydrochloride
CAS No.: 170911-68-9
Cat. No.: VC21149351
Molecular Formula: C23H26ClN5O2
Molecular Weight: 439.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 170911-68-9 |
|---|---|
| Molecular Formula | C23H26ClN5O2 |
| Molecular Weight | 439.9 g/mol |
| IUPAC Name | 4-[4-[2-[[3-(2-aminoethyl)-1H-indol-5-yl]oxy]acetyl]piperazin-1-yl]benzonitrile;hydrochloride |
| Standard InChI | InChI=1S/C23H25N5O2.ClH/c24-8-7-18-15-26-22-6-5-20(13-21(18)22)30-16-23(29)28-11-9-27(10-12-28)19-3-1-17(14-25)2-4-19;/h1-6,13,15,26H,7-12,16,24H2;1H |
| Standard InChI Key | ZXENQGQAPOYDOJ-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1C2=CC=C(C=C2)C#N)C(=O)COC3=CC4=C(C=C3)NC=C4CCN.Cl |
| Canonical SMILES | C1CN(CCN1C2=CC=C(C=C2)C#N)C(=O)COC3=CC4=C(C=C3)NC=C4CCN.Cl |
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